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Compound of Interest

Compound Name: Chelidonine

Cat. No.: B1668607

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of Chelidonine in a laboratory setting. Adherence to these
procedures is mandatory to ensure the safety of all personnel.

Hazard Identification and Quantitative Data

Chelidonine is a benzophenanthridine alkaloid that presents significant health risks upon
exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2][3]
[4][5] The primary mechanism of toxicity is the inhibition of cholinesterase enzymes, which can
lead to neurotoxic effects.[3][6]
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Quantitative Hazard Data for Chelidonine

GHS Hazard Statements

H302: Harmful if swallowed[3][4][5][7] H312:
Harmful in contact with skin[3][4][5][7] H332:
Harmful if inhaled[3][4][5][7]

Signal Word

Danger[5] or Warning[3][4]

Pictogram

GHSO07 (Exclamation Mark)[4], GHS06 (Skull

and Crosshones)[8]

LD50 (Intraperitoneal)

Mouse: 1.3 g/kg[2] Rat: 2 g/kg[2]

Subcutaneous LD50

Mouse: 125 mg/kg[4]

Occupational Exposure Limits (OELS)

No established Permissible Exposure Limit
(PEL) or Threshold Limit Value (TLV).[1][4][6]

Handle with high caution.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to mitigate the risks associated with Chelidonine.

The following equipment is mandatory for all personnel handling this compound.
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PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Double-gloving is

recommended.

Prevents dermal absorption, a

primary route of exposure.[3]

[4]1(5]

Body Protection

Disposable, chemical-resistant
lab coat or coveralls with long

sleeves.

Protects skin from accidental

spills and contamination.

Eye and Face Protection

Safety goggles with side

shields or a full-face shield.[1]

Protects against airborne

particles and splashes.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated dust mask or
respirator.[8] To be used
especially when handling the
powder form or when there is a

risk of aerosol generation.

Prevents inhalation of the toxic
powder.[3][4][5]

Footwear

Closed-toe, chemical-resistant

shoes or shoe covers.

Protects feet from spills.

Operational Plan for Handling Chelidonine

This step-by-step protocol must be followed meticulously to ensure safe handling.

3.1. Pre-Handling Preparations

» Designated Area: All work with Chelidonine must be conducted in a designated area, such

as a chemical fume hood or a glove box, to contain any airborne patrticles.

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

» Spill Kit: A spill kit specifically for chemical powders must be available in the immediate

vicinity.
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e Waste Containers: Labeled, sealed containers for solid and liquid waste must be prepared
and placed in the designated work area.

» Review Safety Data Sheet (SDS): All personnel involved must review the latest SDS for
Chelidonine before commencing any work.[1]

3.2. Handling Procedure

e Don PPE: Put on all required PPE as specified in Section 2 before entering the designated
handling area.

e Weighing: If weighing the solid compound, do so within the containment of a fume hood or
on a balance with a draft shield. Use anti-static weigh paper or boats to prevent dispersal of
the powder.

e Solution Preparation: When preparing solutions, add the solid Chelidonine to the solvent
slowly to avoid splashing. Keep containers covered as much as possible.

e Avoid Dust Formation: Handle the compound gently to minimize the creation of dust.[1]

e Clean as You Go: Immediately clean any small spills using a dampened cloth or paper towel
to avoid the dispersal of dust. Place the cleaning materials in the designated solid waste
container.

3.3. Post-Handling Decontamination

» Decontaminate Surfaces: Thoroughly decontaminate all work surfaces and equipment with
an appropriate cleaning agent.

o Doff PPE: Remove PPE in the correct order to avoid self-contamination. Dispose of all
disposable PPE in the designated solid waste container. Reusable PPE should be
thoroughly cleaned according to the manufacturer's instructions.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing the work and removing PPE.[5]

Immediate First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[1]
[5] If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate

medical attention.[5]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area with copious amounts of
soap and water for at least 15 minutes.[5] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[5] Remove
contact lenses if present and easy to do so.

Seek immediate medical attention.[5]

Ingestion

Do not induce vomiting. Rinse the mouth with
water.[5] Seek immediate medical attention and

show the SDS to the medical personnel.[1][5]

Disposal Plan

All Chelidonine waste is considered hazardous and must be disposed of accordingly.

e Solid Waste: All disposable PPE, contaminated cleaning materials, and unused solid

Chelidonine should be placed in a clearly labeled, sealed, and puncture-resistant container

for hazardous waste.

o Liquid Waste: All solutions containing Chelidonine should be collected in a labeled, sealed,

and leak-proof container for hazardous chemical waste.

o Waste Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office or a licensed chemical waste management company.

Do not dispose of Chelidonine waste down the drain or in regular trash.[1]
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BENGHE

Experimental Workflow and Safety Diagram

Chelidonine Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Chelidonine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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